Cas no 85026-51-3 (15(r)-iloprost)

• Product Name: 15(r)-iloprost
• CAS No: 85026-51-3
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• CID: 887742
• PubChem ID: 13066903
• Update Time: 2025-04-19

15(r)-iloprost Chemical and Physical Properties

Names and Identifiers

• 15(r)-iloprost
• HMS3648C05
• 85026-51-3
• SCHEMBL6083385
• SR-01000946193
• PD021491
• 5-((3aS,4R,5R,6aS,E)-5-hydroxy-4-((3R,E)-3-hydroxy-4-methyloct-1-en-6-yn-1-yl)hexahydropentalen-2(1H)-ylidene)pentanoic acid
• SR-01000946193-1
• Curator_000011
• (5E)-5-[(3As,4R,5R,6aS)-5-hydroxy-4-[(E,3R)-3-hydroxy-4-methyloct-1-en-6-ynyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
• 6,9ALPHA-METHYLENE-11ALPHA,15R-DIHYDROXY-16-METHYL-PROSTA-5E,13E-DIEN-18-YN-1-OIC ACID
• HY-126069
• CS-0090363

• Inchi： 1S/C22H32O4/c1-3-4-7-15(2)20(23)11-10-18-19-13-16(8-5-6-9-22(25)26)12-17(19)14-21(18)24/h8,10-11,15,17-21,23-24H,5-7,9,12-14H2,1-2H3,(H,25,26)/b11-10+,16-8+/t15?,17-,18+,19-,20-,21+/m0/s1
• InChI Key： HIFJCPQKFCZDDL-GAGQTBDJSA-N
• SMILES： O[C@@H]1C[C@@H]2C/C(=C\CCCC(=O)O)/C[C@@H]2[C@H]1/C=C/[C@@H](C(C)CC#CC)O

Computed Properties

• Exact Mass: 360.23005950g/mol
• Monoisotopic Mass: 360.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: 3.54130